![molecular formula C23H23NO4S B2958492 N-(1,2-dihydroacenaphthylen-5-yl)-4-((4-methoxyphenyl)sulfonyl)butanamide CAS No. 922917-44-0](/img/structure/B2958492.png)
N-(1,2-dihydroacenaphthylen-5-yl)-4-((4-methoxyphenyl)sulfonyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,2-dihydroacenaphthylen-5-yl)-4-((4-methoxyphenyl)sulfonyl)butanamide is a useful research compound. Its molecular formula is C23H23NO4S and its molecular weight is 409.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photodynamic Therapy Applications
A study by Pişkin, Canpolat, and Öztürk (2020) elaborated on the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds, particularly characterized by their high singlet oxygen quantum yield, were found to have significant potential as Type II photosensitizers in the treatment of cancer through photodynamic therapy, highlighting their importance in medical research for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Anticancer Activity
Muškinja et al. (2019) investigated the synthesis and in vitro cytotoxic activities of chalcone analogues with sulfonyl groups against various cancer cell lines. These compounds exhibited strong anticancer activities, with notable selectivity, and were found to induce apoptotic cell death and cell cycle arrest, emphasizing their potential as therapeutic agents in cancer treatment (Muškinja et al., 2019).
Cardiac Myosin Activation
Manickam et al. (2019) explored sulfonamidophenylethylamide analogues as novel cardiac myosin activators for the treatment of systolic heart failure. Among the compounds synthesized, two showed significant efficacy as cardiac myosin activators, indicating a promising avenue for heart failure therapy (Manickam et al., 2019).
Antimicrobial and Antifungal Activities
Fadda, El-Mekawy, and AbdelAal (2016) synthesized novel sulfonate derivatives with pyridyl, quinolyl, and isoquinolyl functional groups, evaluating their antimicrobial and antifungal properties. Some compounds exhibited high activity against various bacteria and fungi, demonstrating the potential of such sulfonamide derivatives in addressing antimicrobial resistance (Fadda, El-Mekawy, & AbdelAal, 2016).
Enzyme Inhibition for Alzheimer’s Disease
Abbasi et al. (2018) synthesized a series of sulfonamides derived from 4-methoxyphenethylamine, aiming to find novel therapeutic agents for Alzheimer’s disease. These compounds were evaluated for their inhibitory effects on acetylcholinesterase, with one derivative showing comparable activity to standard treatments, offering a promising direction for Alzheimer’s disease management (Abbasi et al., 2018).
Properties
IUPAC Name |
N-(1,2-dihydroacenaphthylen-5-yl)-4-(4-methoxyphenyl)sulfonylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO4S/c1-28-18-10-12-19(13-11-18)29(26,27)15-3-6-22(25)24-21-14-9-17-8-7-16-4-2-5-20(21)23(16)17/h2,4-5,9-14H,3,6-8,15H2,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWXUNNSQLOUPNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=CC=C3CCC4=C3C2=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.